Cas no 2640834-92-8 (4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine)

• Product Name: 4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine
• CAS No: 2640834-92-8
• MF: C₁₇H₂₃N₇O
• MW: 341.410822153091
• CID: 5315585
• PubChem ID: 155799834
• Update Time: 2025-10-31

4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine
• F6619-7448
• AKOS040710600
• 2640834-92-8
• 4-[6-[4-(6-Methyl-2-pyrazinyl)-1-piperazinyl]-3-pyridazinyl]morpholine

• Inchi： 1S/C17H23N7O/c1-14-12-18-13-17(19-14)23-6-4-22(5-7-23)15-2-3-16(21-20-15)24-8-10-25-11-9-24/h2-3,12-13H,4-11H2,1H3
• InChI Key： ZWCPQSWLABXYJM-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N3CCN(C4=NC(C)=CN=C4)CC3)C=C2)CCOCC1

Computed Properties

• Exact Mass: 341.19640838g/mol
• Monoisotopic Mass: 341.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 650.5±55.0 °C(Predicted)
• pka: 6.68±0.10(Predicted)

Additional information on 4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine

Professional Introduction to Compound with CAS No. 2640834-92-8 and Product Name: 4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine

The compound with the CAS number 2640834-92-8 and the product name 4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including a morpholine moiety and a pyridazine ring, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that incorporate piperazine and pyridazine functionalities. These heterocycles are well-known for their ability to modulate various biological targets, making them valuable scaffolds in drug design. The specific arrangement of these rings in 4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine may contribute to its binding affinity and selectivity for certain enzymes or receptors. This compound’s structure is particularly noteworthy due to the presence of a methyl-substituted pyrazine ring, which can influence its electronic properties and interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new therapeutic agents. The morpholine ring, known for its stability and ability to enhance bioavailability, is often incorporated into drugs to improve pharmacokinetic profiles. When combined with the pyridazine and piperazine moieties, it creates a multifaceted structure that may exhibit a range of biological activities. Current research in this area has shown that similar compounds have demonstrated efficacy in preclinical studies as inhibitors or modulators of key biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine interacts with target proteins. These studies have revealed that the compound may exhibit binding affinities comparable to existing drugs, making it a promising candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the morpholine ring necessitates precise functional group transformations, while the incorporation of the piperazine and pyridazine units demands expertise in heterocyclic chemistry. Recent improvements in synthetic methodologies have made it possible to construct such complex molecules more efficiently, reducing both cost and environmental impact.

From a pharmacological perspective, 4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine holds promise as a tool compound for studying various biological processes. Its unique structural features may allow it to interact with targets that are difficult to modulate with simpler molecules. For instance, its ability to bind to specific enzymes or receptors could make it useful in understanding disease mechanisms or developing new therapeutic strategies.

The compound’s potential applications extend beyond traditional drug development. Researchers are exploring its use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of diverse compounds. High-throughput screening (HTS) techniques have been employed to identify derivatives with enhanced potency or selectivity, further highlighting its versatility.

In conclusion, 4-{6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine represents a significant contribution to pharmaceutical chemistry. Its intricate structure, characterized by multiple heterocyclic rings, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutic agents.